N-benzyl-2-pentanoylhydrazinecarbothioamide
Overview
Description
N-benzyl-2-pentanoylhydrazinecarbothioamide, also known as BPCT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic effects. BPCT is a thiosemicarbazone derivative that has shown promising results in various studies, particularly in the field of cancer research.
Mechanism of Action
The exact mechanism of action of N-benzyl-2-pentanoylhydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of ribonucleotide reductase, an enzyme involved in DNA synthesis. N-benzyl-2-pentanoylhydrazinecarbothioamide has also been shown to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects:
N-benzyl-2-pentanoylhydrazinecarbothioamide has been shown to have low toxicity in normal cells, making it a potential candidate for cancer treatment. N-benzyl-2-pentanoylhydrazinecarbothioamide has also been shown to have anti-inflammatory effects and to inhibit the growth of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the advantages of N-benzyl-2-pentanoylhydrazinecarbothioamide is its ability to selectively target cancer cells while sparing normal cells. N-benzyl-2-pentanoylhydrazinecarbothioamide has also shown promising results in animal models, making it a potential candidate for further clinical studies. However, the limitations of N-benzyl-2-pentanoylhydrazinecarbothioamide include its low solubility and stability, which can affect its efficacy in vivo.
Future Directions
Future research on N-benzyl-2-pentanoylhydrazinecarbothioamide should focus on improving its solubility and stability to enhance its efficacy in vivo. Further studies are also needed to determine the optimal dosage and administration route of N-benzyl-2-pentanoylhydrazinecarbothioamide for cancer treatment. Additionally, the potential use of N-benzyl-2-pentanoylhydrazinecarbothioamide in combination with other chemotherapeutic agents should be explored to enhance its therapeutic effects. Furthermore, the potential application of N-benzyl-2-pentanoylhydrazinecarbothioamide in other diseases, such as inflammatory disorders and infectious diseases, should be investigated.
Scientific Research Applications
N-benzyl-2-pentanoylhydrazinecarbothioamide has been extensively studied for its potential therapeutic effects in cancer treatment. In vitro studies have shown that N-benzyl-2-pentanoylhydrazinecarbothioamide has cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer cells. N-benzyl-2-pentanoylhydrazinecarbothioamide has also been shown to induce apoptosis, inhibit angiogenesis, and suppress tumor growth in animal models.
properties
IUPAC Name |
1-benzyl-3-(pentanoylamino)thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3OS/c1-2-3-9-12(17)15-16-13(18)14-10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3,(H,15,17)(H2,14,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GITDZONIFMSREG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NNC(=S)NCC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
22.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24794054 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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